Cas no 1813-22-5 (1-Pentanone,1-(3-chloro-5-fluoro-2-hydroxyphenyl)-)

• Product Name: 1-Pentanone,1-(3-chloro-5-fluoro-2-hydroxyphenyl)-
• CAS No: 1813-22-5
• MF: C₁₁H₁₂ClFO₂
• MW: 230.663186073303
• CID: 237163
• PubChem ID: 259016
• Update Time: 2025-04-19

1-Pentanone,1-(3-chloro-5-fluoro-2-hydroxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Pentanone,1-(3-chloro-5-fluoro-2-hydroxyphenyl)-
• AC1L607S
• AC1Q25V9
• AG-J-13802
• AR-1B1339
• Butyl-(3-brom-5-fluor-2-hydroxy-phenyl)-keton
• Butyl-(3-chlor-5-fluor-2-hydroxy-phenyl)-keton
• CTK4D7847
• KST-1B1680
• NSC88510
• 1-(3-chloro-5-fluoro-2-hydroxyphenyl)pentan-1-one
• NSC-88508
• 1-(3-chloro-5-fluoro-2-hydroxyphenyl)-1-pentanone
• NSC88508
• DTXSID00939427
• 1813-22-5

• Inchi： 1S/C11H12ClFO2/c1-2-3-4-10(14)8-5-7(13)6-9(12)11(8)15/h5-6,15H,2-4H2,1H3
• InChI Key： DRLBGJNCXBFSLM-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1O)C(CCCC)=O)F

Computed Properties

• Exact Mass: 230.05106
• Monoisotopic Mass: 230.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.246
• Boiling Point: 306.7°Cat760mmHg
• Flash Point: 139.3°C
• Refractive Index: 1.527
• PSA: 37.3
• LogP: 3.55760